![molecular formula C7H6Cl2N2S B1583317 2-Benzothiazolamine, 6-chloro-, monohydrochloride CAS No. 61827-71-2](/img/structure/B1583317.png)
2-Benzothiazolamine, 6-chloro-, monohydrochloride
Overview
Description
2-Benzothiazolamine, 6-chloro-, monohydrochloride, also known as 6-Chloro-2-benzothiazolamine, is a chemical compound . It has a molecular formula of C7H6Cl2N2S and a molecular weight of 221.11 g/mol.
Synthesis Analysis
A series of 6-substituted - 1,2,4-triazolo- [3,4- b ]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives of benzothiazole were synthesized in satisfactory yield . The synthesis of 5- (6-chlorobenzo [ d ]thiazol-2-ylamino)-1,3,4-oxadiazole-2-thiol involved a mixture of 3 (0.005 mol), KOH (0.005 mol) and carbon disulfide (5 mL) in ethanol (50 mL) which was refluxed on a steam bath for 12 h .Molecular Structure Analysis
The molecular structure of 6-Chloro-2-benzothiazolamine has a molecular formula of C7H5ClN2S . Its average mass is 184.646 Da and its monoisotopic mass is 183.986191 Da .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 2-Benzothiazolamine, 6-chloro-, monohydrochloride derivatives were evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities by known experimental models .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Chloro-2-benzothiazolamine include a molecular formula of C7H5ClN2S, an average mass of 184.646 Da, and a monoisotopic mass of 183.986191 Da .Scientific Research Applications
Synthesis of Fluorinated Benzothiazoloquinazolines
This compound is used in the synthesis of fluorinated benzothiazoloquinazoline analogues, which are important in medicinal chemistry. The process involves microwave irradiation in the presence of 1-butyl-3-methylimidazolium and inorganic anions .
Corrosion Inhibition
It has been found to have a synergistic effect on the inhibitive performance of propargyl alcohol during the corrosion of mild steel in boiling HCl solution, suggesting its potential as a corrosion inhibitor .
Pharmaceutical Synthesis
The compound serves as a precursor in the synthesis of various pharmacologically active molecules, such as N-(6-chlorobenzo[d]thiazol-2-yl)-5-substituted phenyl-1,3,4-oxadiazol-2-amines, which have been evaluated for their therapeutic potential .
Cancer Research
It has shown promise in cancer research, where derivatives like 6-chloro-N-(4-nitrobenzyl) benzo[d]thiazol-2-amine significantly inhibited the proliferation of various cancer cells and decreased the activity of pro-inflammatory cytokines .
Anti-inflammatory Activity
Derivatives of this compound have been analyzed for their COX-1 inhibitory activity, which is crucial for developing anti-inflammatory drugs .
Antimicrobial Properties
Benzothiazole derivatives synthesized from this compound have been investigated for their antimicrobial properties against various bacteria, indicating its potential use in developing new antimicrobial agents .
Electrosynthesis Applications
It is involved in electrosynthesis processes to create benzothiazole derivatives that are vital in treating diseases like epilepsy and tuberculosis and have applications as anticonvulsant, analgesic, anti-diabetic, anticancer, and antiviral agents .
Biological Evaluation
The compound undergoes biological evaluation for its potential use in various bioactivity assessments, including its effects on cell migration and cytokine activity .
Each application showcases the versatility and importance of 6-Chlorobenzo[d]thiazol-2-amine hydrochloride in scientific research across multiple fields.
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Mechanism of Action
Target of Action
The primary targets of 6-Chlorobenzo[d]thiazol-2-amine hydrochloride are the cyclo-oxygenase enzymes, specifically COX-1 and COX-2 . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .
Mode of Action
6-Chlorobenzo[d]thiazol-2-amine hydrochloride interacts with its targets, the cyclo-oxygenase enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of prostaglandins, thereby reducing inflammation and pain .
Biochemical Pathways
The compound affects the arachidonic acid pathway, which is responsible for the production of prostaglandins and leukotrienes . By inhibiting the cyclo-oxygenase enzymes, 6-Chlorobenzo[d]thiazol-2-amine hydrochloride disrupts this pathway, leading to a decrease in the production of these inflammatory mediators .
Result of Action
The molecular and cellular effects of 6-Chlorobenzo[d]thiazol-2-amine hydrochloride’s action include a significant reduction in inflammation and pain . This is achieved through the inhibition of prostaglandin production, which in turn reduces the inflammatory response .
Safety and Hazards
properties
IUPAC Name |
6-chloro-1,3-benzothiazol-2-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2S.ClH/c8-4-1-2-5-6(3-4)11-7(9)10-5;/h1-3H,(H2,9,10);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVRNKXUJEHKKHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)SC(=N2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4069509 | |
Record name | 2-Benzothiazolamine, 6-chloro-, monohydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4069509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzothiazolamine, 6-chloro-, monohydrochloride | |
CAS RN |
61827-71-2 | |
Record name | 2-Benzothiazolamine, 6-chloro-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=61827-71-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Benzothiazolamine, 6-chloro-, hydrochloride (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061827712 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 61827-71-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44449 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Benzothiazolamine, 6-chloro-, hydrochloride (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Benzothiazolamine, 6-chloro-, monohydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4069509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chlorobenzothiazol-2-ylamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.492 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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